
The Discovery and Isolation of Amphisin: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Amphistin

Cat. No.: B1247007 Get Quote

Amphisin is a cyclic lipoundecapeptide that belongs to a class of bioactive secondary

metabolites produced by certain bacteria.[1] This guide provides a comprehensive overview of

its discovery, isolation, chemical properties, and biological activities, tailored for researchers,

scientists, and professionals in drug development.

Discovery and Origin
Amphisin was first isolated from Pseudomonas sp. strain DSS73.[1] It is a non-ribosomally

synthesized peptide, a characteristic of many complex natural products with diverse biological

activities.[1] Structurally, it is closely related to other cyclic lipopeptides such as tensin and

pholipeptin, which are produced by Pseudomonas fluorescens.[1] Amphisin exhibits both

biosurfactant and antifungal properties, making it a molecule of interest for various applications,

including bioremediation and as a potential antifungal agent.[1][2]

Chemical Structure and Properties
The primary structure of amphisin is β-hydroxydecanoyl-d-Leu-d-Asp-d-allo-Thr-d-Leu-d-Leu-d-

Ser-l-Leu-d-Gln-l-Leu-l-Ile-l-Asp.[1] A key feature of its structure is the formation of a lactone

ring, which links the hydroxyl group of the Thr4 residue to the C-terminal carboxyl group.[1] The

lipid portion, a β-hydroxydecanoyl fatty acid, is attached to the N-terminus of the peptide chain.

[1] X-ray crystallography has revealed that the peptide backbone of amphisin predominantly

adopts a 310-helix conformation.[1] This amphiphilic nature, with a hydrophobic fatty acid tail

and a more hydrophilic peptide ring, is crucial for its biological activity.[1][3]
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Quantitative Data
Property Value Reference

Molecular Formula C66H114N12O20 [1]

Molecular Weight
~1350 - 1430 Da (for

amphisin-like compounds)
[3]

Crystal System Orthorhombic [1]

Resolution 0.65 Å [1]

Surface Tension Reduction
Reduces surface tension of

water to ~27 mN/m
[3]

Critical Micelle Concentration

(CMC)

10 µM (for the related

arthrofactin)
[1]

Experimental Protocols
Isolation and Purification of Amphisin
The isolation of amphisin from bacterial cultures involves a multi-step process designed to

separate the lipopeptide from other cellular components and media constituents.

1. Culturing of Pseudomonas sp. DSS73:

The bacteria are cultured in a suitable liquid medium, such as a minimal medium amended

with an inducer like sugar beet seed exudate to enhance amphisin production.[4]

Cultures are typically incubated with shaking to ensure adequate aeration.

2. Extraction:

After a sufficient growth period, often into the stationary phase, the bacterial cells are

removed from the culture broth by centrifugation.[4]

The supernatant, which contains the secreted amphisin, is then subjected to extraction.

Given the amphiphilic nature of amphisin, a common method is liquid-liquid extraction using

a solvent like ethyl acetate.
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3. Purification:

The crude extract is concentrated and then purified using various chromatographic

techniques.[1]

Column Chromatography: Initial purification may be performed using silica gel (Si-60) or

Sephadex LH-20 column chromatography.[1]

High-Performance Liquid Chromatography (HPLC): Final purification to obtain high-purity

amphisin is typically achieved using reversed-phase HPLC (RP-HPLC) on a C18 column.[5]

A gradient of acetonitrile in water with a modifier like trifluoroacetic acid is often used as the

mobile phase.[1]

4. Purity Analysis:

The purity of the isolated amphisin is confirmed by analytical HPLC, often coupled with UV

detection at a wavelength of 210 nm.[5]

Structural Characterization
Mass Spectrometry (MS): Techniques like Matrix-Assisted Laser Desorption/Ionization Time-

of-Flight (MALDI-TOF) MS are used to determine the molecular weight of the isolated

compound.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (1H, 13C) and 2D (COSY, TOCSY,

NOESY, HSQC, HMBC) NMR experiments are conducted to elucidate the amino acid

sequence and the three-dimensional structure of the peptide in solution.[6]

X-ray Crystallography: To determine the precise solid-state three-dimensional structure,

single crystals of amphisin are grown and analyzed using X-ray diffraction.[1]

Biosynthesis and Regulation
Amphisin is synthesized by a large, multi-enzyme complex known as a non-ribosomal peptide

synthetase (NRPS).[4][7] The gene encoding this synthetase in Pseudomonas sp. DSS73 has

been identified as amsY.[4]
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The production of amphisin is tightly regulated by a two-component regulatory system,

GacS/GacA.[4][8] The sensor kinase, GacS, is thought to respond to environmental signals,

such as small molecules present in sugar beet seed exudates.[4][8] Upon activation, GacS

phosphorylates the response regulator GacA, which in turn activates the transcription of genes

required for amphisin synthesis, including amsY.[4]

Mechanism of Action and Signaling
The primary mode of action for amphisin and related cyclic lipopeptides is the perturbation of

biological membranes.[8][9] Their amphiphilic structure allows them to insert into the

phospholipid bilayer of target cells, particularly fungi.[3][9] This insertion leads to the formation

of transmembrane pores or channels.[9]

The formation of these pores disrupts the integrity of the cell membrane, leading to:

An influx of H+ and Ca2+ ions.[9]

An efflux of K+ ions.[9]

Collapse of the membrane potential and pH gradient.[9]

This uncontrolled ion exchange ultimately leads to the induction of calcium-mediated signaling

pathways that trigger cell death.[9]
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Caption: Experimental workflow for the isolation and characterization of amphisin.
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Caption: Proposed mechanism of action of amphisin on fungal cell membranes.
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Caption: GacS/GacA regulatory pathway for amphisin biosynthesis in Pseudomonas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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